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Compound of Interest

Compound Name: EB1002

Cat. No.: B15609257

For Researchers, Scientists, and Drug Development Professionals

Introduction

EB1002 is a selective agonist of the Neurokinin 2 Receptor (NK2R) with potential applications
in metabolic disease research.[1][2] It has been shown to increase energy expenditure by
enhancing mitochondrial activity and improve insulin sensitivity and glycolipid metabolism in
animal models.[1][3] Proper dissolution and handling of EB1002 are critical for obtaining
reliable and reproducible experimental results. These application notes provide detailed
protocols for the dissolution of EB1002 in Dimethyl Sulfoxide (DMSO) and water for in vitro
research purposes.

Physicochemical Properties and Solubility

EB1002 is a white to off-white powder.[2] Its solubility in common laboratory solvents is a key
factor for the preparation of stock and working solutions.

Table 1: Solubility of EB1002
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Concentration

Molar

Solvent Concentration Notes
(mg/mL)
(mM)

Ultrasonic treatment
may be required. Use

DMSO 50 32.51 of newly opened, non-
hygroscopic DMSO is
recommended.[3]
Requires pH

Water 48.78 31.72 adjustment to 3 with 1

M HCL[3]

Experimental Protocols

Protocol 1: Preparation of a 50 mg/mL EB1002 Stock

Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of EB1002 in DMSO.

Materials:

 EB1002 powder

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Procedure:

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)[4]
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Equilibrate the EB1002 vial to room temperature before opening to prevent moisture
condensation.

Weigh the desired amount of EB1002 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 50
mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 50 mg of
EB1002.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath for
5-10 minutes, or until the solution is clear.[3]

Once completely dissolved, the stock solution can be aliquoted into smaller volumes to
minimize freeze-thaw cycles.

Storage: Store the DMSO stock solution at -20°C for up to one month or at -80°C for up to six

months.[3] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of an Aqueous EB1002 Stock
Solution

This protocol details the preparation of an EB1002 stock solution in water, which requires pH

adjustment.

Materials:

EB1002 powder

Nuclease-free water

1 M Hydrochloric acid (HCI)

pH meter or pH indicator strips

Sterile conical tubes
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o Calibrated micropipettes
e Vortex mixer
e 0.22 um sterile syringe filter

Procedure:

Weigh the desired amount of EB1002 powder and place it in a sterile conical tube.
e Add a portion of the final volume of nuclease-free water.

o While stirring, slowly add 1 M HCI dropwise to the solution to adjust the pH to 3.0. Monitor
the pH closely using a calibrated pH meter or pH strips.

e Once the pH is stable at 3.0, add the remaining volume of nuclease-free water to achieve the
desired final concentration (up to 48.78 mg/mL).[3]

» Vortex the solution until the EB1002 is completely dissolved.

» Sterilize the aqueous solution by passing it through a 0.22 um syringe filter before use in cell
culture or other sensitive applications.[3]

Storage: It is recommended to prepare aqueous solutions of EB1002 fresh for each
experiment. If short-term storage is necessary, store at 4°C for no longer than 24 hours.

Signaling Pathway and Experimental Workflow

EB1002 acts as a selective agonist for the Neurokinin 2 Receptor (NK2R). This interaction
triggers downstream signaling cascades that ultimately lead to increased mitochondrial
biogenesis and energy expenditure, primarily through the activation of PGC-1a.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols for EB1002
Dissolution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609257#protocol-for-dissolving-eb1002-in-dmso-
and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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